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Compound of Interest

Compound Name: 2-Chloro-3,5-dibromopyridine

CAS No.: 40360-47-2

Cat. No.: B1298877

Get Quote

An In-depth Technical Guide to 2-Chloro-3,5-dibromopyridine

Topic: 2-Chloro-3,5-dibromopyridine CAS Number: 40360-47-2 Audience: Researchers,

scientists, and drug development professionals.

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-3,5-dibromopyridine, a

halogenated pyridine derivative with significant utility in organic synthesis. Its unique

substitution pattern offers a versatile platform for creating complex molecules, making it a

valuable intermediate in the development of novel pharmaceuticals and agrochemicals.[1] This

document details its physicochemical properties, established synthesis methodologies,

characteristic reactivity, and key applications, grounded in authoritative references to ensure

scientific integrity.

Physicochemical Properties and Identification
2-Chloro-3,5-dibromopyridine is an off-white to yellow crystalline powder at room

temperature.[1][2] Its trifunctionalized scaffold, featuring chloro and bromo substituents at
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specific positions, is central to its synthetic utility. The CAS Registry Number for this compound

is 40360-47-2.[1][2][3][4][5]

Property Value Source(s)

CAS Number 40360-47-2 [1][2][3]

Molecular Formula C₅H₂Br₂ClN [1][5][6]

Molecular Weight 271.34 g/mol [1][2][6]

Appearance
Off-white to yellow colored

powder
[1][2]

Melting Point 42-45 °C [1][2]

Purity ≥ 97-99% (GC) [1][5]

InChI Key
PYSICVOJSJMFKP-

UHFFFAOYSA-N
[2]

PubChem CID 817092 [1][6]

Synthesis Methodologies
The synthesis of polysubstituted pyridines like 2-Chloro-3,5-dibromopyridine requires precise

control of regioselectivity. The electron-deficient nature of the pyridine ring complicates direct

electrophilic halogenation.[2] Consequently, multi-step strategies commencing from pre-

functionalized pyridine precursors are generally employed.

One common and efficient approach involves the use of a hydroxypyridine precursor.[2] This

strategy leverages the directing effects of the hydroxyl group to install the bromo substituents at

the desired 3- and 5-positions, followed by conversion of the hydroxyl group to the 2-chloro

substituent.

Conceptual Synthesis Workflow
The following workflow illustrates a logical, though generalized, pathway for synthesizing the

target compound. The initial bromination of a pyridine derivative is a critical step, where

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemimpex.com/products/28241
https://www.benchchem.com/product/b1298877
https://www.chemwhat.com/2-chloro-35-dibromopyridine-cas-40360-47-2/
https://parchem.com/chemical-supplier-distributor/2-chloro-3-5-dibromopyridine-663943
https://www.aobchem.com/2-chloro-3-5-dibromopyridine.html
https://www.chemimpex.com/products/28241
https://www.benchchem.com/product/b1298877
https://www.chemwhat.com/2-chloro-35-dibromopyridine-cas-40360-47-2/
https://www.chemimpex.com/products/28241
https://www.aobchem.com/2-chloro-3-5-dibromopyridine.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dibromopyridine
https://www.chemimpex.com/products/28241
https://www.benchchem.com/product/b1298877
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dibromopyridine
https://www.chemimpex.com/products/28241
https://www.benchchem.com/product/b1298877
https://www.chemimpex.com/products/28241
https://www.benchchem.com/product/b1298877
https://www.chemimpex.com/products/28241
https://www.aobchem.com/2-chloro-3-5-dibromopyridine.html
https://www.benchchem.com/product/b1298877
https://www.chemimpex.com/products/28241
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_5-dibromopyridine
https://www.benchchem.com/product/b1298877/docs?utm_src=pdf-body#2-chloro-3-5-dibromopyridine-cas-number
https://www.benchchem.com/product/b1298877
https://www.benchchem.com/product/b1298877
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


controlling the reaction conditions is key to achieving the desired substitution pattern and

minimizing by-products like over-brominated species.[7][8]

Step 1: Regioselective Bromination

Step 2: Chlorination

2-Hydroxypyridine
(Starting Material)

2-Hydroxy-3,5-dibromopyridine
(Intermediate)

Reaction

Brominating Agent
(e.g., NBS, Br₂)

Reagent

2-Chloro-3,5-dibromopyridine
(Final Product)

Reaction Chlorinating Agent
(e.g., SOCl₂, POCl₃)

Reagent

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 2-Chloro-3,5-dibromopyridine.

Protocol: Synthesis of 2,5-dibromopyridine (A Related
Precursor)
While a specific protocol for 2-Chloro-3,5-dibromopyridine is proprietary, the synthesis of the

related compound 2,5-dibromopyridine via a Sandmeyer reaction provides insight into the

manipulation of halogenated pyridines.[7][9]
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Diazotization: Dissolve 2-amino-5-bromopyridine in an aqueous solution of hydrogen

bromide (HBr) at a reduced temperature (typically 0-5 °C).[9]

Bromide Introduction: Slowly add a solution of sodium nitrite (NaNO₂) to the mixture. This

generates an in-situ diazonium salt. The temperature must be strictly controlled to prevent

decomposition.[9]

Decomposition: The diazonium salt is then decomposed, often with the aid of a copper(I)

bromide catalyst, to yield 2,5-dibromopyridine.[7]

Workup and Purification: The reaction is quenched, typically by neutralization with a base

like sodium hydroxide.[9] The crude product is extracted with an organic solvent (e.g., diethyl

ether), dried over anhydrous sodium sulfate, and concentrated under reduced pressure.[9]

Final purification is achieved via recrystallization or chromatography.

Chemical Reactivity and Mechanistic Insights
The reactivity of 2-Chloro-3,5-dibromopyridine is dominated by the distinct electronic

environment of its three halogen-substituted carbon atoms. The pyridine nitrogen acts as a

strong electron-withdrawing group, rendering the ring susceptible to nucleophilic aromatic

substitution (SNAr).

The chlorine atom at the C2 position is the most reactive site for nucleophilic attack. This is due

to two primary factors:

Activation: The C2 position is ortho to the ring nitrogen, making it highly electron-deficient

and activated towards nucleophilic substitution.

Lability: The chloride ion is a better leaving group compared to the bromide ions under many

SNAr conditions.

Consequently, nucleophiles will preferentially displace the 2-chloro substituent, leaving the 3,5-

dibromo pattern intact for subsequent functionalization.[2] This predictable regioselectivity is a

cornerstone of its utility as a synthetic building block.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/synthesis/2-5-dibromopyridine.htm
https://www.chemicalbook.com/synthesis/2-5-dibromopyridine.htm
https://heteroletters.org/issue113/Paper-17.pdf
https://www.chemicalbook.com/synthesis/2-5-dibromopyridine.htm
https://www.chemicalbook.com/synthesis/2-5-dibromopyridine.htm
https://www.benchchem.com/product/b1298877/docs?utm_src=pdf-body#2-chloro-3-5-dibromopyridine-cas-number
https://www.benchchem.com/product/b1298877
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298877?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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